Cas no 2229100-33-6 (tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229100-33-6
• MF: C₁₃H₁₈ClNO₄
• MW: 287.739323139191
• CID: 6150125
• PubChem ID: 165756157
• Update Time: 2025-05-20

tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1892778
• 2229100-33-6

• Inchi： 1S/C13H18ClNO4/c1-12(2,3)19-11(17)15(5)13(4,8-16)9-6-7-10(14)18-9/h6-8H,1-5H3
• InChI Key： UOEXFIHFSWHFRR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=O)(C)N(C)C(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 287.0924357g/mol
• Monoisotopic Mass: 287.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate, with the CAS number 2229100-33-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with tailored properties. The structure of this compound is characterized by a tert-butyl group, a carbamate functional group, and a 5-chlorofuran moiety, which collectively contribute to its unique chemical and biological properties.

The synthesis of tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate involves a series of well-established organic reactions, including nucleophilic substitutions, esterifications, and carbamate formations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of this compound is its role as an intermediate in the synthesis of bioactive agents. For instance, studies have demonstrated its potential as a precursor for developing anti-inflammatory and analgesic drugs. The presence of the 5-chlorofuran group imparts unique electronic properties to the molecule, enhancing its ability to interact with biological targets such as enzymes and receptors.

Recent research has focused on understanding the pharmacokinetic properties of tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate. In vitro studies have shown that this compound exhibits moderate solubility in aqueous solutions, which is critical for its absorption and distribution within biological systems. Additionally, preliminary toxicity studies indicate that it has a favorable safety profile, making it a promising candidate for further preclinical testing.

The structural versatility of this compound also makes it an attractive target for medicinal chemists seeking to design molecules with improved bioavailability. By modifying the substituents on the furan ring or altering the carbamate group, researchers can fine-tune the compound's physicochemical properties to better suit therapeutic applications. For example, substituting the chlorine atom on the furan ring with other halogens or electron-withdrawing groups could enhance its binding affinity to specific protein targets.

In conclusion, tert-butyl N-2-(5-chlorofuran-2-yl)-1-oxopropan-2-yl-N-methylcarbamate represents a valuable tool in contemporary drug discovery efforts. Its unique structure, coupled with recent advances in synthetic methodologies and pharmacological evaluations, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.